9H-fluoren-9-ylmethyl N-[[4-[2-[bis(4-methylphenyl)methylamino]-2-oxoethoxy]phenyl]-(2,4-dimethoxyphenyl)methyl]carbamate

• IUPAC Name: 9H-fluoren-9-ylmethyl N-[[4-[2-[bis(4-methylphenyl)methylamino]-2-oxoethoxy]phenyl]-(2,4-dimethoxyphenyl)methyl]carbamate
• InChI: InChI=1S/C47H44N2O6/c1-30-13-17-32(18-14-30)45(33-19-15-31(2)16-20-33)48-44(50)29-54-35-23-21-34(22-24-35)46(41-26-25-36(52-3)27-43(41)53-4)49-47(51)55-28-42-39-11-7-5-9-37(39)38-10-6-8-12-40(38)42/h5-27,42,45-46H,28-29H2,1-4H3,(H,48,50)(H,49,51)
• InChI Key: JDDWRLPTKIOUOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)C)NC(=O)COC3=CC=C(C=C3)C(C4=C(C=C(C=C4)OC)OC)NC(=O)OCC5C6=CC=CC=C6C7=CC=CC=C57
• Molecular Formula: C47H44N2O6
• DSSTOX Substance ID: DTXSID101102012
• Molecular Weight: 732.9 g/mol
• CAS RN: 351002-83-0

Description

This compound is a carbamate derivative with a fluorenylmethyl group. Carbamates are organic compounds derived from carbamic acid and are often used in a variety of applications, including as pesticides, fungicides, and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as alkyl-substituted bis(4-((9H-fluoren-9-ylidene)methyl)phenyl)thiophenes have been synthesized in a multi-step process.

Scientific Research Applications

Synthesis and Characterization

• Development of New Polymers : This compound has been used in the development of new polymers. For instance, aromatic polyamides containing ether and bulky fluorenylidene groups exhibit high solubility in organic solvents and high thermal stability, with glass transition temperatures up to 303°C and significant weight loss only above 450°C (Hsiao et al., 1999).
• Facile Synthesis of Hydroxamic Acids : A chemical process using this compound allows for efficient synthesis of N-substituted hydroxamic acids, which are important in various chemical applications (Mellor & Chan, 1997).

Optoelectronic Applications

• Organic Light-Emitting Diodes (OLEDs) : The compound and its derivatives have been explored for use in OLEDs. They show promise as materials with high thermal stability, suitable energy levels, and efficient electroluminescent performance, which are crucial for the development of high-performance OLEDs (Guichen et al., 2021).
• Synthesis of Novel Carbazole Derivatives : Research has focused on synthesizing carbazole derivatives using this compound, with investigations into their optoelectronic properties like UV-Vis spectra and fluorescence emission (Xi-cun, 2010).

Molecular Structure Analysis

• Crystal Structure Examination : Studies on compounds related to 9H-fluoren-9-ylmethyl N-[[4-[2-[bis(4-methylphenyl)methylamino]-2-oxoethoxy]phenyl]-(2,4-dimethoxyphenyl)methyl]carbamate have provided insights into molecular structures, including torsion angles and intermolecular hydrogen bonding, which are vital for understanding chemical properties and reactivities (Yamada et al., 2008).

Multifunctional Material Development

• Solution Processable Multifunctional Materials : The compound has been used in the development of full hydrocarbons for organic electronics, demonstrating high efficiency and stability, which are key for advanced material applications in technology (Ye et al., 2010).

Chemical Synthesis and Reactivity

• Synthesis of Dipeptidyl Ureas : The compound has been utilized in the efficient synthesis of dipeptidyl ureas, highlighting its utility in complex organic synthesis (Babu & Kantharaju, 2005).